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Compound of Interest

Compound Name: Ofurace

Cat. No.: B1677186 Get Quote

For Immediate Release – Researchers, scientists, and drug development professionals

handling Ofurace now have a comprehensive guide for its safe and proper disposal. This

document outlines essential procedures to ensure the safety of laboratory personnel and the

protection of the environment, in alignment with established best practices for hazardous

chemical waste management.

Ofurace, a fungicide, is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[1] Adherence to proper disposal protocols is therefore critical. The following

step-by-step guidance is designed to provide clear, actionable instructions for the disposal of

Ofurace and its associated waste materials.

Chemical and Hazard Profile of Ofurace
A clear understanding of the chemical's properties and associated hazards is the first step in

safe handling and disposal. All quantitative data regarding the hazards of Ofurace are

summarized in the table below for easy reference.
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Hazard
Classification

GHS Code Description Source

Acute Toxicity, Oral H302 Harmful if swallowed [1]

Acute Aquatic Toxicity H400
Very toxic to aquatic

life
[1]

Chronic Aquatic

Toxicity
H410

Very toxic to aquatic

life with long lasting

effects

[1]

Serious Eye Irritation H319
Causes serious eye

irritation
[2]

Step-by-Step Disposal Procedures for Ofurace
This section provides detailed protocols for the proper disposal of Ofurace, including waste

segregation, container management, and spill cleanup.

Personal Protective Equipment (PPE)
Before handling Ofurace in any capacity, including for disposal, ensure that the following

personal protective equipment is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat or apron.

Respiratory Protection: In cases of potential aerosol or dust generation, a properly fitted

respirator is advised.

Waste Segregation and Collection
Proper segregation of Ofurace waste is crucial to prevent accidental chemical reactions and to

ensure it is routed to the correct disposal stream.
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Solid Ofurace Waste:

Collect unused or expired solid Ofurace in its original container if possible, or in a clearly

labeled, compatible container.

Label the container with "Hazardous Waste," the full chemical name ("Ofurace"), and the

appropriate hazard pictograms (e.g., harmful, environmental hazard).

Store the sealed container in a designated hazardous waste accumulation area, away

from incompatible materials.

Contaminated Labware and Debris:

Items such as gloves, bench paper, and pipette tips that are contaminated with Ofurace
should be collected in a separate, clearly labeled hazardous waste bag or container.

The label should indicate "Hazardous Waste," "Ofurace Contaminated Debris," and the

relevant hazard symbols.

Liquid Ofurace Waste (Solutions):

Collect all aqueous and solvent-based solutions containing Ofurace in a dedicated, leak-

proof, and compatible waste container.

Never mix Ofurace waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Label the container with "Hazardous Waste," the full chemical names of all components

(including solvents), their approximate concentrations, and the appropriate hazard

pictograms.

Decontamination of Empty Containers
Empty containers that once held Ofurace must be properly decontaminated before they can be

disposed of as non-hazardous waste.

Triple Rinsing:
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Rinse the empty container with a suitable solvent (e.g., acetone or ethanol) three times.

The rinsate from each rinse must be collected and treated as hazardous waste.[3]

Add the collected rinsate to your liquid Ofurace hazardous waste container.

Final Rinse:

After the solvent rinse, wash the container with soap and water.

Disposal of Decontaminated Containers:

Once decontaminated, deface or remove the original label.

The clean, dry container can then typically be disposed of in the regular laboratory glass

or plastic recycling stream, in accordance with your institution's policies.

Spill Management
In the event of an Ofurace spill, immediate and appropriate action is necessary to mitigate

exposure and environmental contamination.

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Wear Appropriate PPE: Don all necessary personal protective equipment before attempting

to clean the spill.

Contain the Spill:

For solid spills, carefully sweep or scoop the material into a designated hazardous waste

container. Avoid generating dust.

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or a commercial

spill kit) to absorb the liquid.

Collect and Dispose of Cleanup Materials: All materials used for spill cleanup (absorbents,

contaminated gloves, etc.) must be collected in a sealed, labeled hazardous waste container.
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Decontaminate the Area: Clean the spill surface with a suitable solvent, followed by soap

and water. Collect all cleaning materials as hazardous waste.

Final Disposal
The final disposal of Ofurace waste must be conducted through your institution's designated

hazardous waste management program.

Contact EHS: Arrange for a pickup of your properly labeled and sealed Ofurace hazardous

waste containers with your institution's Environmental Health and Safety (EHS) office.

Incineration: The recommended disposal method for organochlorine pesticides like Ofurace
is high-temperature incineration at a licensed hazardous waste facility.[2] This process

ensures the complete destruction of the chemical.

Do Not Dispose Down the Drain or in Regular Trash: Ofurace is highly toxic to aquatic life

and must not be disposed of in the sanitary sewer system.[1] Un-decontaminated Ofurace
waste is considered hazardous and cannot be placed in the regular trash.

Ofurace Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ofurace and associated materials in a laboratory setting.
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Ofurace Disposal Decision Workflow
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Caption: Decision workflow for the safe disposal of Ofurace waste streams in a laboratory.
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe handling and disposal of Ofurace, thereby minimizing risks to themselves and the

environment. For further guidance, always consult your institution's specific chemical hygiene

plan and your local Environmental Health and Safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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